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Compound of Interest

Compound Name: Butylsilane

Cat. No.: B075430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the safety, hazards, and handling of

butylsilane (CAS No. 1600-29-9). Butylsilane is a highly flammable organosilicon compound

with applications in chemical synthesis and materials science.[1][2] This document, intended for

researchers, scientists, and drug development professionals, consolidates critical safety data,

outlines potential hazards, and presents generalized experimental protocols for hazard

assessment. Due to a lack of in-depth toxicological studies on butylsilane, this guide

emphasizes a precautionary approach based on its known chemical properties and data from

structurally related compounds. All quantitative data are summarized for clarity, and logical

workflows for safety and hazard assessment are visualized.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a substance is fundamental to

its safe handling. The key properties of butylsilane are summarized in the table below.
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Property Value Reference

Molecular Formula C4H12Si [1]

Molecular Weight 88.22 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 56.7 °C [3]

Density 0.68 g/mL at 20 °C [3]

Flash Point -6 °C (closed cup) [3]

Refractive Index n20/D 1.392 [3]

Hazard Identification and Classification
Butylsilane is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its high flammability and its irritant effects on the skin, eyes, and respiratory

system.[1]

GHS Classification
Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

System)

3
H335: May cause respiratory

irritation

Source: Sigma-Aldrich Safety Data Sheet[1]
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Hazard Pictograms
The following GHS pictograms are associated with butylsilane:

alt text

alt text

Signal Word
Danger[3]

Toxicology and Hazard Assessment
While the chemical, physical, and toxicological properties of butylsilane have not been

thoroughly investigated, its classification as a skin, eye, and respiratory irritant necessitates a

cautious approach.[1] In the absence of specific toxicological studies on butylsilane, this

section outlines generalized experimental protocols based on OECD guidelines for assessing

the hazards of similar chemical substances.

Skin Irritation
Objective: To determine the potential of butylsilane to cause reversible inflammatory changes

to the skin.

Methodology (based on OECD Guideline 439: In Vitro Skin Irritation)

A validated in vitro test using reconstructed human epidermis (RhE) is the preferred method to

avoid animal testing.[4]

Model Preparation: Reconstructed human epidermis tissue models are cultured to mimic the

properties of the upper layers of human skin.[4]

Test Substance Application: A precise amount of butylsilane (e.g., 30 µL for a liquid) is

applied topically to the surface of triplicate tissue models.[4] A negative control (e.g.,

ultrapure water) and a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

[4]
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Exposure and Incubation: The tissues are exposed to butylsilane for a defined period (e.g.,

60 minutes) at 37°C in a humidified incubator.[4]

Post-Exposure Procedure: The test substance is removed by washing, and the tissues are

transferred to fresh culture medium for a recovery period (e.g., 42 hours).[4]

Viability Assessment: Cell viability is measured by the enzymatic conversion of a vital dye

(e.g., MTT) into a colored formazan salt, which is then extracted and quantified

spectrophotometrically.[4]

Data Interpretation: The percentage of viable cells in the butylsilane-treated tissues is

compared to the negative control. A reduction in viability below a certain threshold (typically ≤

50%) indicates that the substance is an irritant.[4]

Preparation Exposure & Incubation Assessment

Result

Prepare Reconstructed
Human Epidermis (RhE) Model

Apply Butylsilane, Positive
and Negative Controls

Incubate for 60 minutes
at 37°C

Wash to Remove
Test Substance

Incubate for 42-hour
Recovery Period

Perform MTT Assay
for Cell Viability

Quantify Formazan
Spectrophotometrically Viability ≤ 50%?

Classify as Irritant

Yes

Classify as Non-Irritant
No

Click to download full resolution via product page

Figure 1: Generalized workflow for in vitro skin irritation testing.

Eye Irritation
Objective: To determine the potential of butylsilane to cause reversible or irreversible damage

to the eye.

Methodology (based on OECD Guideline 496: Ocular Irritection®)

This in vitro biochemical test models changes to corneal opacity.
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Pre-Test Characterization: The pH of a 10% dilution of butylsilane in water is determined.

This method is suitable for samples with a pH between 4 and 9.[5]

Test System: A macromolecular reagent composed of proteins, glycoproteins, and other

components that mimics the structure of the cornea is used.[5]

Application: Butylsilane is applied to the macromolecular matrix, either directly or onto a

membrane disc.[5] Surfactant-like materials are tested as dilutions.[5]

Incubation: The matrix is exposed to the test substance for 24 hours at 25°C.[5]

Data Collection: The turbidity of the macromolecular reagent is measured. Protein

denaturation and disruption of the matrix by the test substance cause an increase in turbidity.

[5]

Data Interpretation: The results are used to classify the substance as causing serious eye

damage or having no required classification for irritation.[5]

Respiratory Irritation
Objective: To assess the potential of butylsilane vapor to cause irritation to the respiratory

tract.

Methodology (based on in vitro studies of other silanes)

A study on triethoxysilane (TES) and trimethoxysilane (TMS) provides a relevant model for

assessing the respiratory toxicity of butylsilane.[6][7]

Cell Culture: A human bronchial epithelial cell line (e.g., BEAS-2B) or a reconstructed human

airway epithelium model (e.g., MucilAir™) is used.[6][7]

Exposure System: Cells are exposed to butylsilane vapor at the air-liquid interface using a

specialized exposure system (e.g., VITROCELL®).[8]

Endpoint Assessment: Following exposure, several endpoints are assessed:

Cell Viability: To determine cytotoxicity.[7]
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Inflammatory Markers: Measurement of secreted cytokines (e.g., IL-6, IL-8) as indicators

of an inflammatory response.[6][8]

Barrier Integrity: In 3D models, the integrity of the epithelial barrier can be measured.[7]

Cilia Beating Frequency: In relevant 3D models, the effect on ciliary function can be

assessed.[7]

Data Analysis: A concentration-dependent decrease in cell viability or an increase in

inflammatory markers would indicate respiratory irritation potential.[8]

Safe Handling and Emergency Procedures
Given the significant hazards of butylsilane, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE program should be in place for all personnel handling butylsilane.

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Hand Protection
Compatible, chemical-resistant gloves (e.g.,

nitrile rubber). Inspect gloves prior to use.

Skin and Body Protection

Flame-retardant, antistatic protective clothing.

An impervious apron and boots may be

necessary.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high,

use a full-face respirator with appropriate

cartridges.

Handling and Storage
Ventilation: Handle only in a well-ventilated area or in a chemical fume hood.[1]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[1]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[1] Butylsilane is hygroscopic and should be stored under an inert gas.[1]

Emergency Procedures
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Spill Response

Exposure Response

Inhalation Skin Contact Eye Contact

Butylsilane Spill

Evacuate Personnel
& Remove Ignition Sources Personnel Exposure

Wear Full PPE

Ensure Adequate Ventilation

Contain Spillage with
Non-Combustible Absorbent

(Sand, Earth)

Collect and Place in
Container for Disposal

Move to Fresh Air Take off contaminated clothing Rinse with water for
several minutes

If not breathing, give
artificial respiration

Consult a Physician

Rinse skin with water/shower

Consult a Physician

Remove contact lenses,
if present and easy to do

Consult a Physician

Click to download full resolution via product page

Figure 2: Emergency procedures for butylsilane spills and exposure.

Fire-Fighting Measures
Extinguishing Media: Use dry powder or dry sand. Do not use a water jet.[1]
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Specific Hazards: Combustion may produce carbon oxides.[1] Vapors are heavier than air

and may travel to a source of ignition and flash back.

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[1] Use water spray to cool unopened containers.[1]

Disposal Considerations
Dispose of unused product and contaminated materials at an approved waste disposal plant, in

accordance with local, state, and federal regulations. Do not allow the product to enter drains.

[1]

Conclusion
Butylsilane is a valuable chemical reagent that presents significant flammability and irritant

hazards. A thorough understanding of these risks, coupled with strict adherence to safety

protocols for handling, storage, and emergency response, is essential for its safe use in a

research or development setting. While specific toxicological data for butylsilane is limited, a

conservative approach to safety, guided by the principles outlined in this document and

relevant OECD guidelines, will minimize the risk of exposure and injury. Further research into

the specific toxicological mechanisms of butylsilane is warranted to provide a more complete

hazard profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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